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Compound of Interest

Compound Name: Melengestrol Acetate-d3

Cat. No.: B1159604 Get Quote

CAS Number: 162462-73-9

This technical guide provides an in-depth overview of Melengestrol Acetate-d3, a deuterated

analog of the synthetic progestin Melengestrol Acetate (MGA). This document is intended for

researchers, scientists, and drug development professionals, offering comprehensive data,

experimental protocols, and visualizations of relevant biological pathways and analytical

workflows.

Core Compound Data
Melengestrol Acetate-d3 is primarily utilized as an internal standard in quantitative analytical

methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas

chromatography-mass spectrometry (GC-MS), for the precise determination of Melengestrol

Acetate in various biological and environmental matrices. The stable isotope label allows for

correction of matrix effects and variations in sample preparation and instrument response.

It is important to note that while the most consistently cited CAS number for Melengestrol
Acetate-d3 is 162462-73-9, some suppliers may list other CAS numbers, and there is potential

for confusion with the deuterated form of a similar compound, Megestrol Acetate-d3.

Researchers should verify the identity of the standard with the supplier's technical

documentation.

Table 1: Physicochemical Properties of Melengestrol Acetate-d3
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Property Value Reference

Chemical Name

17-(Acetyloxy-d3)-6-methyl-16-

methylenepregna-4,6-diene-

3,20-dione

[1]

Molecular Formula C₂₅H₂₉D₃O₄ [1]

Molecular Weight 399.54 g/mol

Purity (Typical) ≥98% (CP), ≥98 atom % D

Appearance Solid

Storage Temperature 2-8°C

Analytical Applications and Experimental Protocols
Melengestrol Acetate-d3 is a critical tool for the accurate quantification of MGA residues in

tissues such as fat, liver, and muscle, which is essential for food safety monitoring and

pharmacokinetic studies.

Quantification of Melengestrol Acetate in Bovine
Tissues using LC-MS/MS with Melengestrol Acetate-d3
Internal Standard
This protocol is adapted from validated methods for the analysis of MGA residues in bovine

tissues[2][3][4].

2.1.1. Sample Preparation: Extraction and Clean-up

Homogenization and Extraction:

Weigh 5-10 g of homogenized tissue sample (e.g., fat, liver) into a centrifuge tube.

Add an appropriate amount of Melengestrol Acetate-d3 internal standard solution.

Add 50 mL of acetonitrile saturated with n-hexane and 1 mL of acetic acid[3].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scbt.com/p/melengestrol-acetate-d3-2919-66-6-unlabeled
https://www.scbt.com/p/melengestrol-acetate-d3-2919-66-6-unlabeled
https://www.benchchem.com/product/b1159604?utm_src=pdf-body
https://www.benchchem.com/product/b1159604?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-14-mga.pdf
https://www.mhlw.go.jp/english/topics/foodsafety/positivelist060228/dl/n370_12.pdf
https://pubmed.ncbi.nlm.nih.gov/38432897/
https://www.benchchem.com/product/b1159604?utm_src=pdf-body
https://www.mhlw.go.jp/english/topics/foodsafety/positivelist060228/dl/n370_12.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogenize the mixture for 1-2 minutes.

Add anhydrous sodium sulfate, and homogenize again for 2 minutes[3].

Centrifuge at approximately 3,000 rpm for 5 minutes.

Collect the acetonitrile (lower) layer.

Solid-Phase Extraction (SPE) Clean-up:

Condition an octadecylsilanized (C18) silica gel SPE cartridge (e.g., 1,000 mg) with

methanol followed by 0.1% formic acid in methanol/water[3].

Load the extracted sample solution onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute the analyte and internal standard with a suitable solvent, such as 0.1% formic acid in

methanol[3].

Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature below

40°C.

Reconstitute the residue in a known volume of a suitable solvent (e.g., acetonitrile/0.1%

formic acid, 1:3, v/v) for LC-MS/MS analysis[3].

2.1.2. Instrumental Analysis: LC-MS/MS Parameters

Chromatographic Column: Octadecylsilanized silica gel column (e.g., 3 mm inner diameter,

150 mm length, 3.5 µm particle size)[3].

Mobile Phase: A gradient elution using solvents such as 0.1% formic acid in water and 0.1%

formic acid in acetonitrile is commonly employed[4].

Ionization Mode: Positive electrospray ionization (ESI+)[2].

Mass Spectrometry: Operated in Multiple Reaction Monitoring (MRM) mode.

Table 2: Example Mass Spectrometric Parameters for MGA and MGA-d3
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Analyte Precursor Ion (m/z) Product Ions (m/z)

Melengestrol Acetate (MGA) 397 337, 438

Melengestrol Acetate-d3

(MGA-d3)
400 349, 441

Note: The specific product ions and collision energies should be optimized for the instrument in

use.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
For GC-MS analysis, derivatization of the purified extracts is often necessary.

2.2.1. Derivatization

The purified extract from the SPE clean-up is evaporated to dryness.

A derivatizing agent, such as heptafluorobutyric acid anhydride (HFBA), is added to the

residue and heated to form a stable derivative suitable for GC analysis[2].

2.2.2. Instrumental Analysis: GC-MS Parameters

Gas Chromatograph: Equipped with a suitable capillary column.

Mass Spectrometer: Operated in selected ion monitoring (SIM) or MRM mode.

Table 3: Example Monitored Ions for GC-MS Analysis of MGA and MGA-d3 Derivatives

| Analyte (HFBA derivative) | Monitored Ions (m/z) | |---|---|---| | Melengestrol Acetate (MGA) |

489, 533, 592 | | Melengestrol Acetate-d3 (MGA-d3) | 492, 536, 595 |

Biological Activity and Signaling Pathways
As a synthetic progestin, melengestrol acetate exerts its biological effects primarily through

interaction with progesterone receptors (PRs). The signaling pathways are complex, involving

both classical genomic and non-genomic mechanisms.
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Progesterone Receptor Signaling
Melengestrol acetate binds to intracellular progesterone receptors (PR-A and PR-B), which are

ligand-activated transcription factors. Upon binding, the receptor-ligand complex translocates to

the nucleus, dimerizes, and binds to progesterone response elements (PREs) on the DNA,

thereby modulating the transcription of target genes. This can lead to various cellular

responses, including changes in proliferation and differentiation.
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Caption: Classical genomic signaling pathway of Melengestrol Acetate via the progesterone

receptor.

Regulation of the Hypothalamic-Pituitary-Gonadal (HPG)
Axis
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Progestins like melengestrol acetate play a crucial role in regulating the reproductive cycle by

exerting negative feedback on the hypothalamic-pituitary-gonadal (HPG) axis. This action

suppresses the release of gonadotropins, thereby inhibiting estrus and ovulation.
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Caption: Negative feedback mechanism of Melengestrol Acetate on the HPG axis.

Experimental Workflow Overview
The following diagram illustrates a typical workflow for the quantitative analysis of Melengestrol

Acetate using Melengestrol Acetate-d3 as an internal standard.
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Caption: General workflow for the analysis of MGA using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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